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Compound of Interest

Compound Name:

TRANS-4-

AMINOTETRAHYDROPYRAN-3-

OL

Cat. No.: B1145043 Get Quote

In-Depth Technical Guide: TRANS-4-
AMINOTETRAHYDROPYRAN-3-OL
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on TRANS-4-AMINOTETRAHYDROPYRAN-3-OL, a

key building block in synthetic and medicinal chemistry.

Molecular Data
The fundamental molecular properties of TRANS-4-AMINOTETRAHYDROPYRAN-3-OL are

summarized below.

Property Value

Molecular Formula C₅H₁₁NO₂[1][2][3]

Molecular Weight 117.15 g/mol [1][2][3][4]

Experimental Protocols & Signaling Pathways
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Detailed experimental protocols and signaling pathways involving this compound are highly

specific to its application in novel drug development and are typically proprietary or published in

peer-reviewed literature. Researchers are advised to consult scientific databases for specific

use-cases.

Logical Relationship of Molecular Identifiers
The following diagram illustrates the direct relationship between the chemical name and its

primary molecular identifiers.
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Core molecular properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TRANS-4-AMINOTETRAHYDROPYRAN-3-OL
molecular formula and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145043#trans-4-aminotetrahydropyran-3-ol-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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